Cas no 113085-04-4 (9-cis-Astaxanthin)

• Product Name: 9-cis-Astaxanthin
• CAS No: 113085-04-4
• Molecular Formula: C₄₀H₅₂O₄
• Molecular Weight: 596.84
• CID: 2094962
• PubChem ID: 91827091

9-cis-Astaxanthin Properties

Names and Identifiers

• 9-cis-Astaxanthin
• (3S,3′S, 9-cis)-3,3′-Dihydroxy-β,β-carotene-4,4′-dione
• (9Z)-astaxanthin
• TDS4HHC19M
• Astaxanthin, (9Z)-
• 9Z-Astaxanthin
• 9-Cis astaxanthin (constituent of astaxanthin esters) [DSC]
• beta,beta-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,9-cis)-
• Q27289917
• CID 91827091
• β,β-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,9-cis)-
• Astaxanthin Impurity 1
• 113085-04-4
• UNII-TDS4HHC19M
• .BETA.,.BETA.-CAROTENE-4,4'-DIONE, 3,3'-DIHYDROXY-, (3S,3'S,9-CIS)-
• (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15Z,17E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohex-2-en-1-one

• InChIKey： MQZIGYBFDRPAKN-QHKQXWLXSA-N
• Inchi： 1S/C40H52O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,27-15+,28-16+,29-19-,30-20+/t35-,36-/m0/s1
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 596.38656014g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 596.38656014g/mol
• Heavy Atom Count: 44
• Complexity: 1340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Boiling Point: 774.0±60.0 °C(Predicted)
• pka: 12.33±0.70(Predicted)
• Density: 1.071±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls